![molecular formula C14H13Cl2NO2S B4285626 N-[1-(2,4-dichlorophenyl)ethyl]benzenesulfonamide](/img/structure/B4285626.png)
N-[1-(2,4-dichlorophenyl)ethyl]benzenesulfonamide
Overview
Description
“N-[1-(2,4-dichlorophenyl)ethyl]formamide” is an important intermediate in the synthesis of biologically active compounds, including agrochemicals and pharmaceuticals .
Synthesis Analysis
This compound can be synthesized from 2,4-dichloroacetophenone by the Leuckart reaction . A study by Mikhail M. Bobylev and Kurt Bowen described an accelerated procedure for the synthesis of formamide fungicides . The reaction was fully completed in 1 minute and produced the compound in good yield .
Molecular Structure Analysis
The molecular structure of a similar compound, “Ethanone, 1-(2,4-dichlorophenyl)-”, has been provided by the NIST Chemistry WebBook . The molecular weight is 189.039, and the IUPAC Standard InChI is InChI=1S/C8H6Cl2O/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,1H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “Ethanone, 1-(2,4-dichlorophenyl)-”, are available from the NIST Chemistry WebBook . It has a molecular weight of 189.039, and its structure is also available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
- Synthesis : It can be synthesized from 2,4-dichloroacetophenone via the Leuckart reaction . This synthetic pathway is essential for creating other valuable compounds.
- Pharmacological Effects : Pyrazole-bearing compounds exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Biologically Active Compounds Synthesis
Pyrazole-Bearing Compounds
Thiophene Derivatives
Mechanism of Action
Target of Action
N-[1-(2,4-dichlorophenyl)ethyl]benzenesulfonamide is a complex compound with potential biological activity. It’s known that similar compounds have been used in the synthesis of biologically active compounds, including agrochemicals and pharmaceuticals .
Mode of Action
It’s known that similar compounds can interact with their targets to induce changes at the molecular level .
Biochemical Pathways
Similar compounds are known to influence various biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds are known to have diverse pharmacological effects .
Action Environment
It’s known that environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
N-[1-(2,4-dichlorophenyl)ethyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO2S/c1-10(13-8-7-11(15)9-14(13)16)17-20(18,19)12-5-3-2-4-6-12/h2-10,17H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWAPWTMIBYCKAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)Cl)NS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2,4-dichlorophenyl)ethyl]benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.